N-(5-Chloro-2-phenoxy-phenyl)-formamide

• Molecular Formula: C13H10ClNO2
• Molecular Weight: 247.67 g/mol
• IUPAC Name: N-(5-chloro-2-phenoxyphenyl)formamide
• InChI: InChI=1S/C13H10ClNO2/c14-10-6-7-13(12(8-10)15-9-16)17-11-4-2-1-3-5-11/h1-9H,(H,15,16)
• InChI Key: HCVCRCCGIHWAQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC=O

Description

N-(5-Chloro-2-phenoxy-phenyl)-formamide is a useful research compound. Its molecular formula is C13H10ClNO2 and its molecular weight is 247.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-amino-5-chloro-2-phenoxybenzene (1.00 g, 4.55 mmol), formic acid (0.34 mL, 9.10 mmol), TBTU (1.46 g, 4.55 mmol), DIEA (2.38 mL, 13.6 mmol) and DCM (20 mL) was stirred at rt for 2 h. The solution was transferred to a separatory funnel, 20 mL of sat. aq. NaHCO3 solution was added and the mixture was extracted DCM. The organics were combined and dried (Na2SO4). Solvent was removed under reduced pressure to give a crude residue which was purified via flash chromatography, eluting with 5% EtOAc in hexanes.

Synthesis routes and methods II

Procedure details